Cas no 1761-61-1 (5-Bromo-2-hydroxybenzaldehyde)

• Product Name: 5-Bromo-2-hydroxybenzaldehyde
• CAS No: 1761-61-1
• MF: C₇H₅BrO₂
• MW: 201.017401456833
• MDL: MFCD00003330
• CID: 41951
• PubChem ID: 72863
• Update Time: 2025-11-02

5-Bromo-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-hydroxybenzaldehyde
• 2-HYDROXY-5-BROMOBENZALDEHYDE
• 5-Br-salycylal
• 5-Br-SALICYLAL
• 5-Bromosalicylaldehyde
• NSC 9258
• NSC 7310
• 5-bromo-salicylal
• 5-Bromosalicylaldehy
• 5-Bromo-salicyclaldehyde
• Salicylaldehyde, 5-bromo-
• AKOS BBS-00003168
• OTAVA-BB BB7018801955
• 5-Bromosalicylaldehyde99%
• 2-hydroxy-5-bromo benzaldehyde
• 5-Bromosalicylaldehyde, 98%
• B0893
• AC8025
• AKOS000118780
• 1761-61-1
• DTXSID8022165
• PS-4147
• 4-bromo-2-formylphenol
• FT-0620170
• 5-bromo-salicylaldehyde
• F3099-6597
• SCHEMBL79219
• NSC7310
• NS00025792
• 0Z65A0A8CE
• 5-Bromo-2-hydroxy-benzaldehyde
• AC-4361
• AM20030167
• EN300-18186
• Z57313901
• 17691-61-1
• FT-0695659
• J-011167
• 5-Bromo salicylaldehyde
• Benzaldehyde, 5-bromo-2-hydroxy-
• NSC9258
• STR00148
• US8614253, .3-44
• NSC-7310
• InChI=1/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10
• CS-D1395
• UNII-0Z65A0A8CE
• J-516942
• Q27251066
• BP-12732
• AC-907/34104064
• CHEMBL207194
• 3-BROMO-6-HYDROXYBENZALDEHYDE
• A3911
• AI3-31310
• 5-bromo-2-hydroxy benzaldehyde
• BDBM111013
• SY001440
• MFCD00003330
• NSC-9258
• EINECS 217-167-2
• 5-Bromosalicylaldehyde,99%
• 5-Bromo-2-hydroxy-benzaldehyde; 5-Bromo-2-hydroxybenzaldehyde; NSC 7310; NSC 9258
• DTXCID202165
• STK198695
• DB-044252

• MDL： MFCD00003330
• Inchi： 1S/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10H
• InChI Key： MKKSTJKBKNCMRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)O
• BRN： 774710

Computed Properties

• Exact Mass: 199.94700
• Monoisotopic Mass: 199.947292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White filamentous crystal
• Density: 1.737
• Melting Point: 103.0 to 107.0 deg-C
• Boiling Point: 247.3°C at 760 mmHg
• Flash Point: 103.4℃
• Refractive Index: 1.657
• Solubility: 0.1g/l (experimental)
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 1.96720
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water

5-Bromo-2-hydroxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Bromo-2-hydroxybenzaldehyde

5-Bromo-2-hydroxybenzaldehyde (CAS No. 1761-61-1): A Versatile Chemical Intermediate for Pharmaceutical and Organic Synthesis

5-Bromo-2-hydroxybenzaldehyde (CAS No. 1761-61-1) is an important organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical synthesis, material science, and organic chemistry. This brominated hydroxybenzaldehyde derivative serves as a crucial building block for numerous chemical transformations, making it a valuable asset for researchers and industrial chemists alike.

The molecular structure of 5-Bromo-2-hydroxybenzaldehyde features both aldehyde and phenolic hydroxyl functional groups, along with a bromine substituent at the 5-position. This unique combination of functional groups enables diverse reactivity patterns, allowing for various condensation, substitution, and coupling reactions. The compound's molecular formula C7H5BrO2 and molecular weight of 201.02 g/mol make it an ideal intermediate for the synthesis of more complex molecules.

In pharmaceutical applications, 5-Bromo-2-hydroxybenzaldehyde CAS 1761-61-1 serves as a precursor for the synthesis of various bioactive compounds. Recent studies have highlighted its use in developing potential antimicrobial agents, with researchers exploring its incorporation into novel heterocyclic systems. The compound's structural features make it particularly interesting for drug discovery programs targeting enzyme inhibition and receptor modulation.

The material science field has also benefited from applications of 5-bromo-2-hydroxybenzaldehyde. Its ability to form Schiff bases through condensation reactions with amines has led to the development of novel coordination compounds and metal-organic frameworks (MOFs). These materials show promise in areas such as gas storage, catalysis, and sensor technology, aligning with current research trends in sustainable materials development.

From a synthetic chemistry perspective, 5-Bromo-2-hydroxybenzaldehyde 1761-61-1 offers multiple advantages. The bromine atom provides an excellent handle for further functionalization through cross-coupling reactions, such as Suzuki or Heck couplings. Meanwhile, the aldehyde group can participate in numerous condensation and nucleophilic addition reactions, making this compound a true multifunctional chemical building block.

Recent advancements in green chemistry have explored eco-friendly synthetic routes to 5-Bromo-2-hydroxybenzaldehyde. Researchers are investigating catalytic bromination methods and solvent-free conditions to improve the sustainability of its production. These developments respond to growing industry demands for environmentally benign synthetic processes while maintaining high yields and purity.

The analytical characterization of 5-Bromo-2-hydroxybenzaldehyde CAS No. 1761-61-1 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications. The compound generally appears as a pale yellow to white crystalline powder with characteristic physicochemical properties that make it suitable for various synthetic applications.

Storage and handling of 5-bromo-2-hydroxybenzaldehyde require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical intermediate.

Market trends indicate growing demand for 5-Bromo-2-hydroxybenzaldehyde 1761-61-1, particularly from the pharmaceutical and specialty chemicals sectors. Manufacturers are responding with improved production scales and purification methods to meet the needs of research institutions and industrial users. The compound's versatility continues to drive innovation across multiple chemistry-related disciplines.

Future research directions for 5-Bromo-2-hydroxybenzaldehyde include exploring its potential in asymmetric synthesis, nanotechnology applications, and as a precursor for bioactive natural product analogs. The compound's structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and materials science, making it a subject of ongoing scientific investigation.

For researchers seeking high-quality 5-Bromo-2-hydroxybenzaldehyde CAS 1761-61-1, several reputable suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's essential to verify certificates of analysis and consider the supplier's track record in providing consistent, high-purity chemical intermediates for synthetic applications.